Cas no 2034548-52-0 (4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 2034548-52-0
• MF: C₁₁H₁₄N₄O₂
• MW: 234.2545
• CID: 5353005
• Update Time: 2025-06-07

4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxypropylamino)-8-methylpyrido[2,3-d]pyrimidin-7-one
• 4-((3-hydroxypropyl)amino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one
• 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one

• Inchi： 1S/C11H14N4O2/c1-15-9(17)4-3-8-10(12-5-2-6-16)13-7-14-11(8)15/h3-4,7,16H,2,5-6H2,1H3,(H,12,13,14)
• InChI Key： ZYUCXVARIFROGT-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])N([H])C1=C2C([H])=C([H])C(N(C([H])([H])[H])C2=NC([H])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4

Additional information on 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Introduction to 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 2034548-52-0)

4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrido[2,3-d]pyrimidine class, which is a well-known scaffold in medicinal chemistry for its role in the development of various therapeutic agents. The presence of both amine and hydroxypropyl functional groups in its molecular structure suggests a high degree of chemical versatility, making it a promising candidate for further investigation in drug discovery and development.

The chemical formula of this compound can be represented as C₁₁H₁₄N₄O₂, and its molecular weight is approximately 222.26 g/mol. The compound exhibits a complex three-dimensional structure, which is stabilized by hydrogen bonding interactions between the hydroxypropyl group and other polar moieties within the molecule. This structural feature is particularly relevant in understanding its potential interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one with high accuracy. These studies have highlighted its potential as an inhibitor of various kinases and other enzymes involved in cancer progression. The amine moiety in the molecule is particularly crucial for its interaction with these targets, as it can form stable hydrogen bonds and ionic interactions with key residues in the active sites of enzymes.

In vitro studies have demonstrated that this compound exhibits notable inhibitory activity against several kinases, including Janus kinase (JAK) and cyclin-dependent kinase (CDK). The hydroxypropyl group has been shown to enhance solubility and bioavailability, which are critical factors for the development of effective pharmaceutical agents. Additionally, the methyl substituent at the 8-position contributes to the overall stability of the molecule, allowing it to withstand metabolic degradation more effectively.

The synthesis of 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including condensation reactions and nucleophilic substitutions, to construct the pyrido[2,3-d]pyrimidine core. The introduction of the hydroxypropyl group at the 4-position has been achieved through selective alkylation reactions, which require precise control over reaction conditions to avoid unwanted side products.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have indicated that it may have anti-inflammatory and anti-proliferative effects, making it a candidate for treating conditions such as rheumatoid arthritis and certain types of cancer. The ability of 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one to modulate kinase activity has sparked interest in its use as a lead compound for developing novel therapeutics.

The pharmacological profile of this compound has been further explored through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers have been able to fine-tune its biological activity. For instance, replacing the hydroxypropyl group with other alkyl or aryl groups has resulted in compounds with altered potency and selectivity. These findings provide valuable insights into optimizing drug design strategies for future applications.

Another area of interest is the potential use of 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one in combination therapy regimens. Its ability to interact with multiple targets suggests that it could be used alongside other drugs to enhance therapeutic efficacy while minimizing side effects. Combination therapies are increasingly recognized as a key strategy in modern medicine, particularly for treating complex diseases such as cancer.

The development of new synthetic methodologies has also been instrumental in advancing research on this compound. Advances in catalytic processes and green chemistry principles have enabled more sustainable production methods without compromising yield or quality. These innovations are essential for scaling up production for clinical trials and eventual commercialization.

Future directions in research on 4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one include exploring its mechanism of action at a molecular level. Detailed biochemical studies are needed to elucidate how it interacts with biological targets and how these interactions lead to therapeutic effects. Additionally, investigating its pharmacokinetic properties will provide critical data for optimizing dosing regimens and improving patient outcomes.

In conclusion,4-[(3-hydroxypropyl)amino]-8-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one represents a promising candidate for drug development due to its unique structural features and potential biological activities. Ongoing research efforts are focused on elucidating its mechanism of action，optimizing synthetic routes，and exploring new therapeutic applications. As our understanding of this compound grows，it is likely that it will play an increasingly important role in addressing unmet medical needs.